Cas no 2550996-72-8 ((1S,4R,5R)-N-methyl-6,8-dioxabicyclo3.2.1octan-4-amine)

• Product Name: (1S,4R,5R)-N-methyl-6,8-dioxabicyclo3.2.1octan-4-amine
• CAS No: 2550996-72-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD32874530
• CID: 5656301
• PubChem ID: 154814543
• Update Time: 2025-07-31

(1S,4R,5R)-N-methyl-6,8-dioxabicyclo3.2.1octan-4-amine Chemical and Physical Properties

Names and Identifiers

• (1S,4R,5R)-N-methyl-6,8-dioxabicyclo[3.2.1]octan-4-amine
• EN300-27685558
• 2550996-72-8
• (1S,4R,5R)-N-methyl-6,8-dioxabicyclo3.2.1octan-4-amine

• MDL： MFCD32874530
• Inchi： 1S/C7H13NO2/c1-8-6-3-2-5-4-9-7(6)10-5/h5-8H,2-4H2,1H3/t5-,6+,7+/m0/s1
• InChI Key： OJEVMYCOOXMZHE-RRKCRQDMSA-N
• SMILES： O1[C@@H]2[C@@H](CC[C@H]1CO2)NC

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.5Ų

Additional information on (1S,4R,5R)-N-methyl-6,8-dioxabicyclo3.2.1octan-4-amine

N-Methyl-(1S,4R,5R)-6,8-Dioxabicyclo[3.2.1]octan-4-Amine: A Comprehensive Overview

N-Methyl-(1S,4R,5R)-6,8-Dioxabicyclo[3.2.1]octan-4-Amine is a highly specialized organic compound with the CAS registry number 2550996-72-8. This compound belongs to the class of bicyclic amines and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The molecule's structure consists of a bicyclo[3.2.1]octane framework with two oxygen atoms at positions 6 and 8, forming a dioxabicyclo system. The stereochemistry of the compound is defined by its (1S,4R,5R) configuration, which plays a crucial role in its biological activity and chemical reactivity.

The synthesis of N-Methyl-(1S,4R,5R)-6,8-Dioxabicyclo[3.2.1]octan-4-Amine involves a multi-step process that typically begins with the preparation of the bicyclic framework. Recent advancements in asymmetric synthesis have enabled the precise control of stereochemistry during the formation of the bicyclo system. For instance, researchers have employed enantioselective ring-closing metathesis to construct the bicyclo[3.2.1]octane skeleton with high enantiomeric excess (ee). This approach not only enhances the efficiency of the synthesis but also ensures the production of enantiopure material, which is critical for downstream applications.

One of the most promising applications of this compound lies in its use as a chiral ligand in asymmetric catalysis. The unique combination of steric and electronic properties in N-Methyl-(1S,4R,5R)-6,8-Dioxabicyclo[3.2.1]octan-4-Amine makes it an excellent candidate for inducing high enantioselectivity in various catalytic reactions. Recent studies have demonstrated its effectiveness as a ligand for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling and Heck reactions. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

In addition to its role as a chiral ligand, N-Methyl-(1S,4R,5R)-6,8-Dioxabicyclo[3.2.1]octan-4-Amine has also been explored as a building block in medicinal chemistry. Its rigid bicyclic structure provides an ideal platform for constructing bioactive molecules with desired pharmacokinetic properties. For example, researchers have utilized this compound as a scaffold for designing inhibitors of protein-protein interactions (PPIs), which are emerging as attractive targets for therapeutic intervention.

The physical and chemical properties of N-Methyl-(1S,4R,5R)-6,8-Dioxabicyclo[3.2.1]octan-4-Amine have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided valuable insights into its conformational flexibility and intermolecular interactions, which are essential for understanding its behavior in different chemical environments.

From an environmental perspective, the compound exhibits low toxicity and biodegradability under standard conditions, making it suitable for use in industrial processes without posing significant risks to ecosystems or human health.

In conclusion,N-Methyl-(1S,4R,5R)-6,8-Dioxabicyclo[3.2.1]octan-4-Amine is a versatile compound with a wide range of applications across different scientific disciplines